[4-(4-ethylphenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methylphenyl)methanone

• IUPAC Name: [4-(4-ethylphenyl)-6-fluoro-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-(4-methylphenyl)methanone
• InChI: InChI=1S/C24H20FNO3S/c1-3-17-6-11-20(12-7-17)26-15-23(24(27)18-8-4-16(2)5-9-18)30(28,29)22-13-10-19(25)14-21(22)26/h4-15H,3H2,1-2H3
• InChI Key: BBAHIBKPPFTSNA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C=C(S(=O)(=O)C3=C2C=C(C=C3)F)C(=O)C4=CC=C(C=C4)C
• Molecular Formula: C24H20FNO3S
• Molecular Weight: 421.5 g/mol

Description

“4-(4-ethylphenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-ylmethanone” is a chemical compound with the molecular formula C24H20FNO3S. It is also known by other names such as Methanone, (4-methylphenyl)phenyl-.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis Methods : A study by Huang et al. (2021) describes the synthesis of compounds similar to the target molecule through a three-step substitution reaction, highlighting the methods used in creating such complex molecules. The compounds in this study are boric acid ester intermediates with benzene rings, demonstrating the versatility of synthesis techniques for various benzothiazin compounds (Huang et al., 2021).

• Crystal Structure Analysis : The same study by Huang et al. also provides insight into the crystal structure of similar compounds. They used X-ray diffraction for crystallographic and conformational analyses, offering valuable data for understanding the molecular structure of benzothiazin derivatives (Huang et al., 2021).

Antioxidant Properties

• Potential Antioxidant Application : Çetinkaya et al. (2012) synthesized derivatives of a similar compound and investigated their in vitro antioxidant activities. This research suggests potential applications of benzothiazin derivatives in the field of antioxidants, which could be relevant for the target compound (Çetinkaya et al., 2012).

Applications in Sensing Technologies

• Fluorescent Probes for Sensing : Tanaka et al. (2001) discuss the use of benzothiazole analogues as fluorescent probes for sensing magnesium and zinc cations. This indicates that benzothiazin derivatives could be applicable in the development of sensitive and selective probes in various sensing technologies (Tanaka et al., 2001).

Potential Anti-Tumor Agents

• Anti-Tumor Applications : Hayakawa et al. (2004) synthesized derivatives of 4-hydroxy-3-methyl-6-phenylbenzofuran-2-carboxylic acid ethyl ester and found that they exhibited selective cytotoxicity against tumorigenic cell lines. This implies that benzothiazin derivatives could have significant applications in the development of anti-tumor agents (Hayakawa et al., 2004).